Cas no 39181-45-8 (5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine)

5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with a 4-methylbenzyl group at the 5-position and an amine at the 2-position. This structure imparts potential utility in pharmaceutical and agrochemical research due to its ability to serve as a versatile intermediate or bioactive scaffold. The presence of the thiadiazole ring enhances stability and offers opportunities for further functionalization, while the methylbenzyl moiety may influence lipophilicity and binding interactions. Its well-defined synthesis and purity make it suitable for applications in medicinal chemistry, particularly in the development of novel therapeutic agents or pesticidal compounds.

5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine structure

39181-45-8 structure

Product Name:5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine

CAS No:39181-45-8

MF:C₁₀H₁₁N₃S

MW:205.279440164566

MDL:MFCD02664087

CID:874076

PubChem ID:3786709

Update Time:2025-05-28

5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine
- 5-[(4-methylphenyl)methyl]-1,3,4-thiadiazol-2-amine
- 1,3,4-Thiadiazol-2-amine, 5-[(4-methylphenyl)methyl]-
- NKGWYLDUGQTJMM-UHFFFAOYSA-N
- SCHEMBL4220065
- ALBB-014617
- AKOS000295730
- 39181-45-8
- NS-02185
- STL223955
- ASISCHEM D51193
- EN300-71710
- DTXSID60396395
- Z445126316
- MFCD02664087
- DA-06224
- MDL： MFCD02664087
- Inchi： 1S/C10H11N3S/c1-7-2-4-8(5-3-7)6-9-12-13-10(11)14-9/h2-5H,6H2,1H3,(H2,11,13)
- InChI Key： NKGWYLDUGQTJMM-UHFFFAOYSA-N
- SMILES： S1C(N)=NN=C1CC1C=CC(C)=CC=1

Computed Properties

Exact Mass: 205.06700
Monoisotopic Mass: 205.06736854g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 80Å²

Experimental Properties

PSA: 80.04000
LogP: 2.60070

5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine Security Information

Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT

5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019139736-5g	5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine	39181-45-8	95%	5g	$438.78	2023-09-02
TRC	B486203-50mg	5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine	39181-45-8		50mg	$ 50.00	2022-06-07
TRC	B486203-100mg	5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine	39181-45-8		100mg	$ 65.00	2022-06-07
TRC	B486203-500mg	5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine	39181-45-8		500mg	$ 80.00	2022-06-07
Matrix Scientific	064289-500mg	5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine	39181-45-8		500mg	$119.00	2023-09-10
Chemenu	CM282626-1g	5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine	39181-45-8	95%	1g	$***	2023-05-30
Chemenu	CM282626-5g	5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine	39181-45-8	95%	5g	$***	2023-05-30
abcr	AB221922-1 g	5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine; 95%	39181-45-8		1 g	€137.20	2023-07-20
abcr	AB221922-5 g	5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine; 95%	39181-45-8		5 g	€381.90	2023-07-20
Enamine	EN300-71710-0.05g	5-[(4-methylphenyl)methyl]-1,3,4-thiadiazol-2-amine	39181-45-8	95.0%	0.05g	$19.0	2025-03-21

5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine Suppliers

Amadis Chemical Company Limited

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(CAS:39181-45-8)5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine

Order Number:A1159992

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 23:57

Price ($):382.0

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